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Compound of Interest

Compound Name: Tinospinoside C

Cat. No.: B1150658

Disclaimer: A specific Safety Data Sheet (SDS) for Tinospinoside C is not readily available in
public domains. The following disposal procedures are based on general best practices for
laboratory chemical waste management and available toxicological data for extracts of
Tinospora cordifolia, the plant from which Tinospinoside C is derived. It is imperative to
consult your institution's Environmental Health & Safety (EHS) department for specific disposal
protocols and requirements in your location, as regulations may vary.

Tinospinoside C is a diterpenoid glycoside isolated from Tinospora cordifolia. While research
indicates that extracts from this plant exhibit low acute toxicity, the full hazardous potential of
the purified compound has not been fully elucidated. Therefore, it is prudent to handle and
dispose of Tinospinoside C as a potentially hazardous chemical.

Toxicological Data Summary

The following table summarizes the available acute toxicity data for Tinospora cordifolia
extracts. It is important to note that this data pertains to the extract and not the isolated
Tinospinoside C, which may have different properties.
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. Route of Acute Toxicity
Extract Type Test Animal o . Reference
Administration (LD50)
> 1000 mg/kg
Hydroalcoholic ) (No mortality
Albino Rats Oral [1]
Extract (HAE) observed up to
48 hours)
_ Non-toxic up to
Aqueous Extract  Wistar Rats Oral [2]
2000 mg/kg
Herbal
Formulation Mice Oral > 2000 mg/kg [3]
Extract
No mortality
Aqueous Slurry ] ]
) Swiss Mice Oral recorded at 9 [41[5]
(Decoction)
mi/kg
No mortality
Aqueous Slurry ) )
Swiss Mice Oral recorded at 8 [4][5]

(Whole Plant)

g/kg

Experimental Protocols: Step-by-Step Disposal
Procedures

The following protocol outlines the recommended steps for the proper disposal of

Tinospinoside C waste in a laboratory setting.

1. Waste ldentification and Segregation:

e Treat as Hazardous Chemical Waste: Due to the lack of a complete hazard profile, all

Tinospinoside C waste, including pure compound, solutions, and contaminated materials

(e.g., pipette tips, gloves, vials), should be treated as hazardous chemical waste.

e Segregate Waste Streams: Do not mix Tinospinoside C waste with other waste streams

unless explicitly permitted by your EHS department. Keep it separate from non-hazardous

and biological waste.
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2. Container Selection and Management:
e Primary Container:

o Use a chemically compatible, leak-proof container with a secure screw-top lid. Glass or
high-density polyethylene (HDPE) containers are generally suitable.

o Ensure the container is in good condition, free of cracks or defects.
o Do not overfill the container; leave at least 10% headspace to allow for expansion.
e Secondary Containment:

o Place the primary waste container in a larger, durable, and chemically resistant secondary
container (e.g., a plastic tub or bin) to contain any potential leaks or spills.

3. Waste Labeling:

o Label Immediately: Affix a "Hazardous Waste" label to the primary container as soon as the
first drop of waste is added.

o Complete Information: The label must be filled out completely and legibly. Required
information typically includes:

The words "Hazardous Waste"

[¢]

[¢]

Full chemical name: "Tinospinoside C" (avoid abbreviations or formulas).

[e]

Concentration (if in solution).

o

Accumulation start date (the date the first waste was added).

[¢]

Principal Investigator's name and contact information.

[¢]

Laboratory room number.

4. Waste Storage:
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o Designated Storage Area: Store the waste container in a designated, secure area within the
laboratory. This area should be away from general traffic and drains.

o Compatibility: Ensure that the storage location does not house incompatible chemicals.
o Container Integrity: Keep the waste container closed at all times, except when adding waste.
5. Arranging for Disposal:

o Contact EHS: Once the waste container is full or has reached the storage time limit set by
your institution (often 90 days), contact your EHS department to schedule a waste pickup.

o Follow Institutional Procedures: Adhere to all specific procedures provided by your EHS
department regarding waste pickup requests and documentation.

Mandatory Visualization

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Tinospinoside C.
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Caption: Workflow for the safe disposal of Tinospinoside C waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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